Cas no 339029-02-6 (3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal)

3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal is a specialized chemical intermediate with a unique structural framework combining chromenone and trifluoromethylbenzaldehyde functionalities. The presence of hydroxymethyl groups enhances its reactivity, making it suitable for further derivatization in synthetic applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical research. The acetal moiety provides controlled reactivity under specific conditions, allowing for selective transformations. This compound is particularly valuable in the development of fluorinated heterocycles, offering a versatile scaffold for medicinal chemistry and material science applications. Its well-defined structure ensures reproducibility in synthetic pathways.
3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal structure
339029-02-6 structure
Product Name:3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal
CAS No:339029-02-6
MF:
MW:
CID:4648666
Update Time:2025-10-28

3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal Chemical and Physical Properties

Names and Identifiers

    • 3,3-BIS(HYDROXYMETHYL)-2,3-DIHYDRO-4H-CHROMEN-4-ONE 3-(TRIFLUOROMETHYL)BENZALDEHYDE ACETAL
    • 3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal

3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal Pricemore >>

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Additional information on 3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal

3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal

The compound 3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal (CAS No. 339029-02-6) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of chromenones, which are known for their aromatic and conjugated systems. The molecule features a chromenone core with two hydroxymethyl groups attached at the 3-position and a trifluoromethyl benzaldehyde acetal group at the 4-position. This unique combination of functional groups makes it a valuable compound in various fields of research and application.

The chromenone framework is a derivative of coumarin, a naturally occurring compound with significant biological activity. The addition of hydroxymethyl groups enhances the compound's solubility and reactivity, while the trifluoromethyl benzaldehyde acetal group introduces fluorine atoms, which are known to increase stability and bioavailability. Recent studies have highlighted the potential of such fluorinated compounds in drug discovery and development due to their improved pharmacokinetic properties.

One of the most notable applications of this compound is in the field of fluorinated pharmaceuticals. The trifluoromethyl group is a common substituent in modern drug design as it can modulate the physicochemical properties of molecules without significantly altering their biological activity. Researchers have explored the use of this compound as a precursor for synthesizing novel fluorinated drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The chromenone core provides a rigid aromatic structure that can be utilized in designing advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated that fluorinated chromenones can exhibit enhanced electronic properties, making them suitable for applications in flexible electronics and photovoltaic devices.

The synthesis of 3-(trifluoromethyl)benzaldehyde acetal derivatives has been an active area of research. Traditional methods involve multi-step reactions with rigorous purification steps to achieve high purity. However, recent innovations in catalytic asymmetric synthesis have enabled more efficient and scalable production methods. These advancements have significantly reduced the cost and time required for synthesizing such complex molecules.

Another intriguing aspect of this compound is its role in biochemical assays. The hydroxymethyl groups make it an ideal candidate for studying enzyme-catalyzed reactions, particularly those involving oxidoreductases. Researchers have utilized this compound as a substrate to investigate enzyme kinetics and catalytic mechanisms under various conditions.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial activity, this compound undergoes degradation into less complex molecules. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In summary, CAS No. 339029-02-6, or 3,3-Bis(hydroxymethyl)-2,3-dihydro-4H-chromen-4-one 3-(trifluoromethyl)benzaldehyde acetal, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in pharmaceutical development, material science, biochemical research, and environmental studies. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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